molecular formula C21H26N4OS B256189 4-(4-Tert-butylphenyl)-2-(methylsulfanyl)-6-[(tetrahydro-2-furanylmethyl)amino]-5-pyrimidinecarbonitrile

4-(4-Tert-butylphenyl)-2-(methylsulfanyl)-6-[(tetrahydro-2-furanylmethyl)amino]-5-pyrimidinecarbonitrile

Cat. No. B256189
M. Wt: 382.5 g/mol
InChI Key: IGPXJCPZZIYUKR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-Tert-butylphenyl)-2-(methylsulfanyl)-6-[(tetrahydro-2-furanylmethyl)amino]-5-pyrimidinecarbonitrile is a chemical compound that has been widely studied in scientific research. This compound is a pyrimidine derivative that has shown promising results in various applications, including medicinal chemistry, drug discovery, and biological research.

Mechanism of Action

The mechanism of action of 4-(4-Tert-butylphenyl)-2-(methylsulfanyl)-6-[(tetrahydro-2-furanylmethyl)amino]-5-pyrimidinecarbonitrile involves the inhibition of protein kinases. This compound targets the ATP binding site of protein kinases and prevents the phosphorylation of downstream signaling molecules. By inhibiting protein kinases, 4-(4-Tert-butylphenyl)-2-(methylsulfanyl)-6-[(tetrahydro-2-furanylmethyl)amino]-5-pyrimidinecarbonitrile can disrupt various cellular processes, including cell proliferation, differentiation, and survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-Tert-butylphenyl)-2-(methylsulfanyl)-6-[(tetrahydro-2-furanylmethyl)amino]-5-pyrimidinecarbonitrile are dependent on the specific protein kinase that is inhibited. This compound has been shown to inhibit various protein kinases, including EGFR, HER2, and VEGFR. By inhibiting these kinases, 4-(4-Tert-butylphenyl)-2-(methylsulfanyl)-6-[(tetrahydro-2-furanylmethyl)amino]-5-pyrimidinecarbonitrile can disrupt signaling pathways that are involved in cancer cell proliferation, angiogenesis, and metastasis.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-Tert-butylphenyl)-2-(methylsulfanyl)-6-[(tetrahydro-2-furanylmethyl)amino]-5-pyrimidinecarbonitrile in lab experiments include its potency, selectivity, and ease of synthesis. This compound has been shown to have potent activity against various cancer cell lines, making it a promising lead compound for drug discovery. In addition, 4-(4-Tert-butylphenyl)-2-(methylsulfanyl)-6-[(tetrahydro-2-furanylmethyl)amino]-5-pyrimidinecarbonitrile is highly selective for protein kinases, making it a valuable tool compound for studying these enzymes. The main limitation of using 4-(4-Tert-butylphenyl)-2-(methylsulfanyl)-6-[(tetrahydro-2-furanylmethyl)amino]-5-pyrimidinecarbonitrile in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on some normal cell lines, which may limit its therapeutic potential.

Future Directions

There are many possible future directions for research involving 4-(4-Tert-butylphenyl)-2-(methylsulfanyl)-6-[(tetrahydro-2-furanylmethyl)amino]-5-pyrimidinecarbonitrile. One potential area of research is the development of more selective inhibitors of specific protein kinases. This could lead to the discovery of new therapeutic targets for various diseases, including cancer. Another area of research is the optimization of the synthesis method for 4-(4-Tert-butylphenyl)-2-(methylsulfanyl)-6-[(tetrahydro-2-furanylmethyl)amino]-5-pyrimidinecarbonitrile, which could lead to the production of larger quantities of the compound for drug discovery and biological research. Finally, the use of 4-(4-Tert-butylphenyl)-2-(methylsulfanyl)-6-[(tetrahydro-2-furanylmethyl)amino]-5-pyrimidinecarbonitrile as a tool compound for studying protein kinases could lead to the discovery of new signaling pathways and biological processes that are regulated by these enzymes.

Synthesis Methods

The synthesis method of 4-(4-Tert-butylphenyl)-2-(methylsulfanyl)-6-[(tetrahydro-2-furanylmethyl)amino]-5-pyrimidinecarbonitrile involves the reaction of 2-mercapto-4-(4-tert-butylphenyl) pyrimidine-5-carbonitrile with tetrahydro-2-furanylmethylamine in the presence of a catalyst. The reaction is carried out under mild conditions and yields a high purity product. This method has been optimized to produce large quantities of the compound for various scientific research applications.

Scientific Research Applications

4-(4-Tert-butylphenyl)-2-(methylsulfanyl)-6-[(tetrahydro-2-furanylmethyl)amino]-5-pyrimidinecarbonitrile has been studied extensively in medicinal chemistry and drug discovery. It has shown potent activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been investigated for its anti-inflammatory, anti-viral, and anti-bacterial properties. In addition, 4-(4-Tert-butylphenyl)-2-(methylsulfanyl)-6-[(tetrahydro-2-furanylmethyl)amino]-5-pyrimidinecarbonitrile has been used as a tool compound for studying protein kinases and their role in various biological processes.

properties

Product Name

4-(4-Tert-butylphenyl)-2-(methylsulfanyl)-6-[(tetrahydro-2-furanylmethyl)amino]-5-pyrimidinecarbonitrile

Molecular Formula

C21H26N4OS

Molecular Weight

382.5 g/mol

IUPAC Name

4-(4-tert-butylphenyl)-2-methylsulfanyl-6-(oxolan-2-ylmethylamino)pyrimidine-5-carbonitrile

InChI

InChI=1S/C21H26N4OS/c1-21(2,3)15-9-7-14(8-10-15)18-17(12-22)19(25-20(24-18)27-4)23-13-16-6-5-11-26-16/h7-10,16H,5-6,11,13H2,1-4H3,(H,23,24,25)

InChI Key

IGPXJCPZZIYUKR-UHFFFAOYSA-N

SMILES

CC(C)(C)C1=CC=C(C=C1)C2=C(C(=NC(=N2)SC)NCC3CCCO3)C#N

Canonical SMILES

CC(C)(C)C1=CC=C(C=C1)C2=C(C(=NC(=N2)SC)NCC3CCCO3)C#N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.